1,2,3-Trichloropropene

Specification

• CAS No.: 96-19-5
• Molecular Formula: C3H3Cl3
• Molecular Weight: 145.41 g/mol
• IUPAC Name: (Z)-1,2,3-trichloroprop-1-ene
• Standard InChI: InChI=1S/C3H3Cl3/c4-1-3(6)2-5/h1H,2H2/b3-1-
• Standard InChI Key: HIILBTHBHCLUER-IWQZZHSRSA-N
• Isomeric SMILES: C(/C(=C/Cl)/Cl)Cl
• SMILES: C(C(=CCl)Cl)Cl
• Canonical SMILES: C(C(=CCl)Cl)Cl
• Boiling Point: 142.0 °C; 142 °C
• Flash Point: 185 °F (Open cup)

Introduction

Chemical Identity and Basic Properties

1,2,3-Trichloropropene is an organochlorine compound with the molecular formula C₃H₃Cl₃ and a molecular weight of 145.41. This compound is registered under the Chemical Abstracts Service (CAS) number 96-19-5. It belongs to the class of halogenated hydrocarbons specifically characterized by three chlorine atoms attached to a propene backbone.

The compound is known by several synonyms in scientific literature, including:

• Propene, 1,2,3-trichloro-

• 1,2,3-trichloro-1-propene

• 1,2,3-trichloropropylene

• 1,2,3-Trichloro-1-propene

From a structural perspective, 1,2,3-Trichloropropene features a three-carbon chain with a double bond and three chlorine substituents strategically positioned on each carbon atom, creating its unique chemical reactivity profile.

Physical Characteristics

1,2,3-Trichloropropene exists as a clear liquid at standard temperature and pressure, ranging from colorless to almost colorless in appearance. Its physical state plays an important role in its handling, storage, and application in various industrial processes.

Table 1: Physical Properties of 1,2,3-Trichloropropene

Property	Value
Melting point	-30°C (estimate)
Boiling point	145°C
Density	1.43 g/cm³
Refractive index	1.5000-1.5020
Flash point	82°C
Physical form	Clear liquid
Color	Colorless to almost colorless

Chemical Properties and Reactivity

The chemical behavior of 1,2,3-Trichloropropene is characterized by moderate reactivity due to the presence of both a carbon-carbon double bond and three electronegative chlorine atoms. These structural features contribute to its distinct chemical properties and reactivity patterns.

Solubility Profile

1,2,3-Trichloropropene demonstrates limited solubility in common laboratory solvents. Specifically, it exhibits:

• Slight solubility in acetonitrile

• Sparing solubility in chloroform

• Sparing solubility in dimethyl sulfoxide (DMSO)

• Slight solubility in methanol

This solubility profile is relevant for laboratory applications and purification procedures involving this compound.

Reactivity Patterns

The compound demonstrates significant incompatibilities with various chemical agents. 1,2,3-Trichloropropene is incompatible with:

• Strong oxidizing and reducing agents

• Many amines

• Nitrides

• Azo/diazo compounds

• Alkali metals

• Epoxides

Additionally, it reacts with bases and produces toxic fumes when heated to decomposition. Contact with iron, plastics, and aluminum should be avoided due to potential reactivity issues.

Applications and Uses

1,2,3-Trichloropropene serves multiple scientific and industrial applications, contributing to its continued relevance in chemical research and manufacturing.

Scientific Research Applications

In scientific contexts, 1,2,3-Trichloropropene has been identified in fluid inclusions of Archean quartz, making it valuable in studies related to prebiotic chemistry on early Earth. This finding has implications for understanding chemical evolution and potentially the origins of life on our planet.

Energy Generation Systems

The carbonization of 1,2,3-Trichloropropene has been utilized as an energy generation system. This application leverages the compound's chemical structure and properties to create energy-producing reactions, though specific mechanisms and efficiencies are areas for further research.

Environmental Considerations

The environmental fate and behavior of 1,2,3-Trichloropropene are important considerations for its industrial use and management.

Environmental Fate

When released into the environment, 1,2,3-Trichloropropene may impact waterways. Runoff from fire control or dilution water may be corrosive and/or toxic and could cause pollution. This suggests the need for proper containment and disposal practices to minimize environmental impacts.